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Compound of Interest

Compound Name: rac Enterolactone-d6

CAS No.: 104411-11-2

Cat. No.: B569124 Get Quote

Executive Summary
rac-Enterolactone-d6 (EL-d6) is the stable isotope-labeled analog of Enterolactone (EL), a

mammalian lignan produced by the intestinal microbiota from dietary precursors. In drug

development and nutritional epidemiology, EL-d6 serves as the critical Internal Standard (IS)

for the precise quantification of Enterolactone in biological matrices (plasma, urine, feces) using

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

This guide details the physicochemical properties of EL-d6, its metabolic origins, and a

validated workflow for its application in high-throughput bioanalysis.

Part 1: Chemical Identity & Structural Properties
rac-Enterolactone-d6 is a racemic mixture containing six deuterium atoms, typically substituted

on the aromatic rings. This isotopic labeling provides a mass shift of +6 Da relative to the native

compound, allowing for spectral differentiation while maintaining identical chromatographic

behavior (retention time) and ionization efficiency.

Comparative Physicochemical Profile
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Feature
Native Enterolactone
(Analyte)

rac-Enterolactone-d6
(Internal Standard)

CAS Number 78473-71-9 104411-11-2

Formula C₁₈H₁₈O₄ C₁₈H₁₂D₆O₄

Molecular Weight 298.33 g/mol 304.37 g/mol

Exact Mass 298.1205 304.1582

Stereochemistry
Racemic (mixture of (+)- and

(-)-enantiomers)
Racemic

Solubility
DMSO (>30 mg/mL), Ethanol,

Methanol
DMSO, Ethanol, Methanol

Appearance Off-white to pale yellow solid Off-white to pale yellow solid

pKa ~9.6 (Phenolic -OH) ~9.6 (Phenolic -OH)

Structural Visualization
The deuterium labeling is strategically placed on the phenyl rings (typically positions 2, 4, 6 of

the benzyl groups) to ensure the label is not lost during metabolic fragmentation or ionization,

specifically the loss of the lactone ring (CO₂) in MS/MS.

Part 2: Metabolic Context & Biosynthesis
Understanding the biological origin of Enterolactone is essential for interpreting

pharmacokinetic data. EL is not absorbed directly from plants but is a metabolite of plant

lignans (Secoisolariciresinol, Matairesinol).

Pathway Logic
Ingestion: Plant lignans (glycosides) are consumed.[1][2][3][4]

Hydrolysis: Gut bacteria cleave sugar moieties.

Conversion: Strict anaerobes (e.g., Eggerthella lenta) perform dehydroxylation and

demethylation to form Enterodiol (ED) and eventually Enterolactone (EL).
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Figure 1: Microbial conversion of dietary lignans to Enterolactone.[5][6] Specific gut microbiota

are required for this transformation, leading to high inter-individual variability in plasma EL

levels.

Part 3: Analytical Application (LC-MS/MS Protocol)
The primary application of rac-Enterolactone-d6 is to correct for matrix effects and recovery

losses during the quantification of EL in human plasma or urine.

Critical Note on Conjugation: In circulation, 95%+ of Enterolactone exists as glucuronide or

sulfate conjugates. To quantify "Total Enterolactone" using rac-Enterolactone-d6 (which is an

aglycone), the sample must undergo enzymatic hydrolysis before extraction.

Validated Workflow: Total Enterolactone Quantification
1. Reagents & Standards

Internal Standard Spiking Solution: 1 µg/mL rac-Enterolactone-d6 in Methanol.

Enzyme Mix:

-Glucuronidase/Sulfatase (from Helix pomatia).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile (LC-MS grade).
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2. Sample Preparation (Step-by-Step)
Aliquot: Transfer 100 µL of plasma to a 1.5 mL tube.

Spike IS: Add 10 µL of rac-Enterolactone-d6 Spiking Solution.

Hydrolysis: Add 100 µL of Acetate Buffer (pH 5.0) containing

-Glucuronidase/Sulfatase.[7] Incubate at 37°C for 2-12 hours (overnight preferred for
complete hydrolysis).

Extraction (LLE): Add 1 mL Diethyl Ether or Ethyl Acetate. Vortex for 2 mins. Centrifuge at

10,000 x g for 5 mins.

Reconstitution: Transfer supernatant to a fresh tube. Evaporate to dryness under Nitrogen (

). Reconstitute in 100 µL Mobile Phase (30% ACN).

3. LC-MS/MS Conditions
Column: C18 Reverse Phase (e.g., BEH C18, 1.7 µm).

Ionization: Electrospray Ionization (ESI) in Negative Mode.

MRM Transitions:

Compound
Precursor Ion
(m/z)

Product Ion
(m/z)

Collision
Energy (eV)

Mechanism

Enterolactone

(Native)
297.1 [M-H]⁻ 253.1 20-25

Loss of CO₂

(Lactone ring)

rac-

Enterolactone-d6
303.1 [M-H]⁻ 259.1 20-25

Loss of CO₂

(Deuteriums

retained)

Experimental Workflow Diagram
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Figure 2: Analytical workflow for Total Enterolactone quantification. The IS is added prior to

hydrolysis to account for any volumetric errors or extraction inefficiencies.

Part 4: Handling, Stability & Quality Control
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To ensure experimental integrity (E-E-A-T), adhere to these specific handling protocols.

Stability Profile
Solid State: Stable for >2 years at -20°C. Protect from light.

Stock Solution (DMSO/MeOH): Stable for 6 months at -80°C.

Aqueous Solution:Unstable. Enterolactone can degrade or precipitate in aqueous buffers

over time. Prepare working standards daily or maintain in high organic solvent (>50%

MeOH).

Isotopic Purity Check
Before running a clinical batch, verify the isotopic purity of the d6 standard.

Protocol: Inject a high concentration (1 µg/mL) of pure rac-Enterolactone-d6.

Acceptance Criteria: The signal at the unlabeled channel (297/253) must be <0.5% of the

labeled channel (303/259). High amounts of unlabeled "impurity" in your IS will artificially

elevate the calculated concentration of EL in low-level samples.

Matrix Effect Assessment
Deuterated standards generally co-elute with the analyte. However, slight retention time shifts

(Isotope Effect) can occur.

Validation Step: Compare the retention time of d6 vs. native EL. If separation >0.1 min

occurs, ensure the matrix suppression zones (phospholipids) do not differentially affect the

d6 peak compared to the native peak.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: rac-Enterolactone-d6 in Quantitative
Bioanalysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b569124#rac-enterolactone-d6-chemical-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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